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Compound of Interest

Compound Name: D-Glucose-1,6-13C2

Cat. No.: B3427774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Glucose-1,6-13C2, a stable

isotope-labeled glucose molecule critical for metabolic research. This document covers its

synthesis, commercial availability, and key applications, with a focus on providing practical

information for laboratory work.

Commercial Availability
D-Glucose-1,6-13C2 is available from several commercial suppliers. The product is typically a

white powder with high isotopic and chemical purity. Below is a summary of representative

product specifications from major vendors.
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Supplier
Product
Number

CAS
Number

Isotopic
Purity

Chemical
Purity

Molecular
Weight

Sigma-

Aldrich
453196 287100-67-8

≥99 atom %

13C
≥99% (CP) 182.14 g/mol

MedChemEx

press

HY-

B0389S14
201741-04-0 Not specified ≥98.0% 182.14 g/mol

Cambridge

Isotope

Laboratories,

Inc.

CLM-467 287100-67-8 99% Not specified 182.14 g/mol

Synthesis of D-Glucose-1,6-13C2
The synthesis of D-Glucose-1,6-13C2 is a complex process that can be approached through

both chemical and enzymatic routes. While detailed, validated protocols for this specific doubly

labeled isotopologue are not readily available in peer-reviewed literature, this section outlines

plausible synthetic strategies based on established carbohydrate chemistry and enzymatic

reactions.

Hypothetical Chemical Synthesis Pathway
A multi-step chemical synthesis is required to introduce 13C isotopes at the C1 and C6

positions of D-glucose. This process involves the use of protecting groups to selectively modify

the desired carbon centers.

Experimental Protocol:

Protection of Hydroxyl Groups: Start with a suitable, commercially available glucose

derivative, such as 1,2:3,5-di-O-isopropylidene-α-D-glucofuranose, to protect the hydroxyl

groups at C1, C2, C3, and C5, leaving the C6 hydroxyl group accessible.

Oxidation of C6 Hydroxyl: The primary alcohol at the C6 position is oxidized to an aldehyde

using a mild oxidizing agent like pyridinium chlorochromate (PCC) or a Swern oxidation.
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Introduction of 13C at C6: A Grignard reaction is performed using a 13C-labeled methyl

magnesium halide (e.g., 13CH3MgI). This reaction converts the C6 aldehyde to a secondary

alcohol, incorporating the 13C label at the C6 position. Subsequent oxidation would be

required to yield the desired hydroxymethyl group, followed by deprotection. A more direct

approach would involve a Wittig-type reaction with a 13C-labeled phosphorane, followed by

hydroboration-oxidation.

Deprotection and Protection for C1 Labeling: The protecting groups are removed, and the

molecule is re-protected to allow for modification at the C1 position.

Kiliani-Fischer Synthesis for C1 Labeling: To introduce the 13C label at the C1 position, a

Kiliani-Fischer synthesis can be employed on a suitable 5-carbon precursor derived from the

intermediate. This involves the addition of 13C-labeled cyanide (e.g., K13CN), which adds a

carbon to the aldehyde group, followed by hydrolysis of the resulting cyanohydrin to a

carboxylic acid and subsequent reduction to the aldehyde.

Final Deprotection and Purification: All protecting groups are removed, and the final product,

D-Glucose-1,6-13C2, is purified using chromatographic techniques such as column

chromatography or high-performance liquid chromatography (HPLC).

Hypothetical Chemical Synthesis Workflow

Protected Glucose Derivative Oxidation of C6-OH
PCC or Swern Oxidation

Grignard Reaction with 13CH3MgI
Introduction of 13C at C6

Deprotection/Reprotection Kiliani-Fischer with K13CN
Introduction of 13C at C1

Final Deprotection D-Glucose-1,6-13C2
Purification

Click to download full resolution via product page

Caption: Hypothetical chemical synthesis workflow for D-Glucose-1,6-13C2.

Hypothetical Enzymatic Synthesis Pathway
Enzymatic synthesis offers a potentially more specific and milder route to D-Glucose-1,6-
13C2, leveraging the high selectivity of enzymes.

Experimental Protocol:
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Starting Material: The synthesis would ideally start with a commercially available singly

labeled precursor, such as D-Glucose-1-13C.

Enzymatic Phosphorylation: The enzyme Hexokinase is used to catalyze the phosphorylation

of the C6 hydroxyl group of D-Glucose-1-13C. The phosphate donor in this reaction would

need to be a custom-synthesized ATP analog containing a 13C-labeled ribose, although a

more direct C-C bond formation is not achieved this way. A more feasible enzymatic

approach would involve a series of enzyme-catalyzed reactions starting from smaller, 13C-

labeled precursors to build the glucose backbone.

Alternative Enzymatic Strategy: A more plausible, though complex, enzymatic synthesis

would involve a pathway reversal or a custom-designed enzymatic cascade. For instance,

starting with 13C-labeled pyruvate, enzymes of the gluconeogenesis pathway could be

harnessed in a cell-free system to build up the glucose molecule. By providing specifically

labeled three-carbon precursors, the labels could be incorporated at desired positions.

Purification: The final product would be purified from the reaction mixture, likely involving

enzymatic denaturation, filtration, and chromatographic separation.

Conceptual Enzymatic Synthesis Workflow

13C-Labeled Precursors
(e.g., [1-13C]Pyruvate, [3-13C]Pyruvate)

Gluconeogenesis Enzyme Cascade
(in vitro)

Enzyme-catalyzed condensations and isomerizations
D-Glucose-1,6-13C2

Purification

Click to download full resolution via product page

Caption: Conceptual enzymatic synthesis workflow for D-Glucose-1,6-13C2.

Applications in Metabolic Research
D-Glucose-1,6-13C2 is a powerful tracer for metabolic flux analysis (MFA). By introducing this

labeled glucose into a biological system (e.g., cell culture or in vivo), researchers can track the

fate of the 13C atoms as they are incorporated into various downstream metabolites. This

provides quantitative insights into the activity of metabolic pathways.[1]
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Key Applications:

Glycolysis and Gluconeogenesis: Tracing the labels through these central carbon

metabolism pathways allows for the determination of their relative fluxes.

Pentose Phosphate Pathway (PPP): The position of the labels helps to distinguish between

the oxidative and non-oxidative branches of the PPP.

Tricarboxylic Acid (TCA) Cycle: The entry of labeled pyruvate (derived from the labeled

glucose) into the TCA cycle can be monitored.

Drug Development: Understanding how a drug candidate alters metabolic pathways is

crucial in pharmacology and toxicology. D-Glucose-1,6-13C2 can be used to assess the

metabolic effects of novel therapeutic agents.
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Metabolic Tracing with D-Glucose-1,6-13C2
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Caption: Metabolic pathways traced using D-Glucose-1,6-13C2.

Conclusion
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D-Glucose-1,6-13C2 is an indispensable tool for researchers investigating cellular metabolism.

While its synthesis is complex, its commercial availability allows for its widespread use in

academic and industrial research. The ability to trace the metabolic fate of specific carbon

atoms in the glucose molecule provides invaluable data for understanding disease states, drug

mechanisms, and fundamental biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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